Cas no 941945-82-0 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide
• CAS No: 941945-82-0
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5506096
• PubChem ID: 7585355
• Update Time: 2025-10-24

N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-nitrophenyl)oxalamide
• VU0499575-1
• AKOS024467643
• F2795-0884
• 941945-82-0
• N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-nitrophenyl)oxamide
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-(2-nitrophenyl)ethanediamide
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide

• Inchi： 1S/C16H19N3O4/c20-15(17-11-10-12-6-2-1-3-7-12)16(21)18-13-8-4-5-9-14(13)19(22)23/h4-6,8-9H,1-3,7,10-11H2,(H,17,20)(H,18,21)
• InChI Key： MZWFIFAXJZWRHE-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1[N+](=O)[O-])=O)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide

Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide (CAS No. 941945-82-0)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 941945-82-0, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular biology. The presence of both cyclohexenyl and nitrophenyl groups in its molecular structure imparts distinct reactivity and functionality, making it a valuable candidate for further investigation.

The compound's molecular formula, C₁₅H₁₇NO₄, reflects its complex composition, which includes a cyclohexene ring, an ethylamine moiety, and a nitro-substituted phenyl group. These structural elements contribute to its versatility, enabling various chemical modifications and interactions that are of interest to researchers exploring novel therapeutic agents. The amide linkage in the molecule also suggests potential roles in biological systems, where such functional groups are frequently involved in enzyme inhibition and receptor binding.

In recent years, the demand for innovative compounds with tailored properties has driven extensive research into molecules like N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide. One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclohexenyl group, known for its stability and ability to undergo selective modifications, provides a robust backbone for constructing more complex derivatives. Meanwhile, the nitrophenyl moiety offers opportunities for fine-tuning electronic properties and enhancing binding affinity to biological targets.

Recent studies have highlighted the significance of nitroaromatic compounds in medicinal chemistry. The nitro group in 2-nitrophenyl can be reduced to an amine under specific conditions, introducing additional reactive sites that can be exploited for further functionalization. This redox-active property makes the compound particularly interesting for developing prodrugs or molecules that require conditional activation within biological systems. Such characteristics are increasingly sought after in modern drug design strategies aimed at improving bioavailability and targeted delivery.

The synthesis of N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the formation of the cyclohexenyl intermediate followed by condensation with 2-nitrobenzaldehyde and subsequent diamination. Advanced synthetic techniques, such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions, can be employed to achieve high yields and purity. These methodologies underscore the compound's complexity and the expertise required for its production.

From a biological perspective, the structural features of this compound suggest multiple potential mechanisms of action. The amide group is a common pharmacophore found in many bioactive molecules, often mediating interactions with proteins or enzymes. Additionally, the electron-withdrawing nature of the nitro group can influence solubility and metabolic stability, critical factors in drug development. Researchers are particularly interested in exploring its interactions with enzymes involved in inflammation and oxidative stress pathways, areas where modulating these processes could lead to therapeutic benefits.

The growing interest in natural product-inspired scaffolds has also influenced investigations into derivatives of N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide. By incorporating elements reminiscent of bioactive natural products, scientists aim to harness evolutionary optimized structures for drug discovery. This approach leverages decades of biological evolution to accelerate the identification of compounds with desirable pharmacological properties. The cyclohexenyl ring, for instance, is a motif commonly found in terpenoids—natural products known for their diverse biological activities.

In conclusion, N'-2-(cyclohex-1-en-1-yl)ethyl-N-(2-nitrophenyl)ethanediamide represents a promising compound with significant potential in pharmaceutical research. Its unique structural composition and functional groups make it an attractive candidate for further exploration as a drug scaffold or intermediate. As synthetic chemistry advances and our understanding of biological systems deepens, compounds like this one will continue to play a crucial role in developing innovative therapeutic solutions.